Cas no 302781-16-4 (Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-)
302781-16-4 structure
Product Name:Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-
CAS No:302781-16-4
MF:C20H10F6N2O6
MW:488.293626308441
CID:1441512
PubChem ID:71361324
Update Time:2025-04-20
Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-
- 4-nitro-1-[4-[4-nitro-2-(trifluoromethyl)phenoxy]phenoxy]-2-(trifluoromethyl)benzene
- SCHEMBL8141281
- 1,4-bis(4-nitro-2-trifluoromethyl phenoxy)benzene
- JTCDAMOOKOQQGZ-UHFFFAOYSA-N
- 1,1'-[1,4-Phenylenebis(oxy)]bis[4-nitro-2-(trifluoromethyl)benzene]
- DTXSID60785068
- 1,4-Bis(4-nitro-2-(trifluoromethyl)phenoxy)benzene
- 302781-16-4
-
- Inchi: 1S/C20H10F6N2O6/c21-19(22,23)15-9-11(27(29)30)1-7-17(15)33-13-3-5-14(6-4-13)34-18-8-2-12(28(31)32)10-16(18)20(24,25)26/h1-10H
- InChI Key: JTCDAMOOKOQQGZ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 488.0443
- Monoisotopic Mass: 488.04430502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 104.74
Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
302781-16-4 (Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-) Related Products
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